Cas no 1286265-35-7 ((1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride)

• Product Name: (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride
• CAS No: 1286265-35-7
• MF: C₁₂H₂₂Cl₃N₃
• MW: 314.682179927826
• MDL: MFCD23106650
• CID: 5217077
• PubChem ID: 86277356
• Update Time: 2025-05-21

(1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R*,4R*)-N1-(Pyridin-3-ylmethyl)cyclohexane-1,4-diamine trihydrochloride
• 4-N-(pyridin-3-ylmethyl)cyclohexane-1,4-diamine;trihydrochloride
• N1-[(Pyridin-3-yl)methyl]cyclohexane-1,4-diamine trihydrochloride
• N1-[(Pyridin-3-yl)methyl]cyclohexane-1,4-diaminetrihydrochloride
• trans-N1-(Pyridin-3-ylmethyl)cyclohexane-1,4-diaminetrihydrochloride
• (1r,4r)-N1-[(pyridin-3-yl)methyl]cyclohexane-1,4-diamine trihydrochloride
• trans-N1-(Pyridin-3-ylmethy
• trans-N1-(Pyridin-3-ylmethyl)cyclohexane-1,4-diamine trihydrochloride
• (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride

• MDL： MFCD23106650
• Inchi： 1S/C12H19N3.3ClH/c13-11-3-5-12(6-4-11)15-9-10-2-1-7-14-8-10;;;/h1-2,7-8,11-12,15H,3-6,9,13H2;3*1H
• InChI Key： SRYXCNZRTCLXTP-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N(CC1C=NC=CC=1)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 50.9

(1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride

Exploring (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine Trihydrochloride (CAS 1286265-35-7): Properties, Applications, and Market Insights

(1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride (CAS 1286265-35-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, offers a wide range of applications, particularly in drug discovery and development. In this article, we delve into its properties, potential uses, and the latest market trends surrounding this intriguing molecule.

The (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride is a derivative of cyclohexane, featuring a pyridin-3-ylmethyl group and a diamine backbone. Its trihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and industrial applications. Researchers often seek this compound for its potential role in modulating biological pathways, particularly in the context of neurological and metabolic disorders.

One of the most frequently asked questions about CAS 1286265-35-7 is its relevance in modern drug development. With the increasing focus on precision medicine and targeted therapies, compounds like (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride are being explored for their ability to interact with specific receptors or enzymes. Its structural complexity allows for fine-tuning of pharmacological properties, which is critical in the design of next-generation therapeutics.

In addition to its pharmaceutical applications, (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride is also of interest in material science. Its ability to form stable complexes with metals and other organic molecules opens doors for its use in catalysis and nanotechnology. This versatility makes it a valuable asset in interdisciplinary research, bridging the gap between chemistry, biology, and engineering.

The market for CAS 1286265-35-7 is expected to grow steadily, driven by the expanding demand for innovative chemical entities in both academic and industrial settings. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers worldwide. Its trihydrochloride form, in particular, is favored for its ease of handling and consistent performance in experimental protocols.

Another hot topic surrounding (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride is its potential role in addressing global health challenges. For instance, its structural motifs are being investigated for their efficacy against emerging infectious diseases. The compound's ability to modulate immune responses or inhibit viral replication makes it a candidate for further study in antiviral and immunomodulatory therapies.

From a synthetic chemistry perspective, the preparation of CAS 1286265-35-7 involves multi-step organic transformations, often requiring high-purity starting materials and controlled reaction conditions. Researchers are continually optimizing these synthetic routes to improve yield and scalability, ensuring that the compound remains accessible for large-scale applications. This focus on process innovation underscores the compound's importance in advancing chemical research.

In conclusion, (1r,4r)-N1-(pyridin-3-yl)methylcyclohexane-1,4-diamine trihydrochloride (CAS 1286265-35-7) stands out as a versatile and promising compound with broad applications in pharmaceuticals, material science, and beyond. Its unique properties and growing market demand highlight its potential to contribute to groundbreaking discoveries in the years to come. Whether you're a researcher, a supplier, or simply curious about cutting-edge chemistry, this compound is undoubtedly worth keeping an eye on.